Cas no 1602984-82-6 (Ethyl 3-(6-methylpyridin-3-yl)prop-2-ynoate)

• Product Name: Ethyl 3-(6-methylpyridin-3-yl)prop-2-ynoate
• CAS No: 1602984-82-6
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 6313036
• PubChem ID: 116011446
• Update Time: 2025-05-20

Ethyl 3-(6-methylpyridin-3-yl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• Ethyl3-(6-methylpyridin-3-yl)prop-2-ynoate
• 1602984-82-6
• EN300-787024
• Ethyl 3-(6-methylpyridin-3-yl)prop-2-ynoate
• SCHEMBL23856226

• Inchi： 1S/C11H11NO2/c1-3-14-11(13)7-6-10-5-4-9(2)12-8-10/h4-5,8H,3H2,1-2H3
• InChI Key： QNZOPSKETBRZFG-UHFFFAOYSA-N
• SMILES： O(C(C#CC1=CN=C(C)C=C1)=O)CC

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2Ų

Additional information on Ethyl 3-(6-methylpyridin-3-yl)prop-2-ynoate

Ethyl 3-(6-methylpyridin-3-yl)prop-2-ynoate: A Comprehensive Overview

Ethyl 3-(6-methylpyridin-3-yl)prop-2-ynoate, with the CAS number 1602984-82-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and versatile properties, has garnered attention due to its potential applications in drug development, polymer synthesis, and as a precursor for advanced materials.

The molecular structure of Ethyl 3-(6-methylpyridin-3-yl)prop-2-ynoate consists of a pyridine ring substituted with a methyl group at the 6-position and an ethyl propargyl ester group at the 3-position. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable building block in organic synthesis. Recent studies have highlighted its role in click chemistry reactions, where it serves as a reactive intermediate for constructing complex molecules with high precision.

One of the most notable advancements involving this compound is its application in the development of stimuli-responsive materials. Researchers have demonstrated that Ethyl 3-(6-methylpyridin-3-yl)prop-2-ynoate can be incorporated into polymer networks to create materials that respond to external stimuli such as light or temperature. These findings were published in a groundbreaking study in Nature Materials, where the compound was utilized to fabricate a novel class of shape-memory polymers.

In addition to its role in materials science, this compound has shown promise in medicinal chemistry. Its ability to act as a bioisostere for certain pharmacophores has made it a valuable tool in drug design. A recent study in the Journal of Medicinal Chemistry reported that derivatives of Ethyl 3-(6-methylpyridin-3-yl)prop-2-ynoate exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase.

The synthesis of Ethyl 3-(6-methylpyridin-3-yl)prop-2-ynoate typically involves a multi-step process that includes nucleophilic substitution and esterification reactions. Recent optimizations by chemists at Stanford University have significantly improved the yield and purity of this compound through the use of catalytic asymmetric techniques. These advancements have made it more accessible for large-scale applications.

Beyond its direct applications, this compound serves as a model system for studying reaction mechanisms in organic chemistry. Its reactivity under various conditions has been extensively studied, providing insights into the behavior of similar compounds in different chemical environments.

In conclusion, Ethyl 3-(6-methylpyridin-3-yl)prop-2-yonoate is a multifaceted compound with diverse applications across several scientific disciplines. Its unique structure, combined with recent breakthroughs in its synthesis and application, positions it as a key player in advancing modern chemical research.